2-(2-(Dimethylamino)ethoxy)pyrimidin-5-amine

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• SMILES: CN(C)CCOC1=NC=C(C=N1)N
• InChI: InChI=1S/C8H14N4O/c1-12(2)3-4-13-8-10-5-7(9)6-11-8/h5-6H,3-4,9H2,1-2H3
• InChIKey: ALIXNULTUFETGO-UHFFFAOYSA-N

Researchers screening kinase-focused libraries often struggle to find 2-amino-5-substituted pyrimidine scaffolds that combine balanced oral bioavailability with a titratable handle for salt-form optimization. This compound resolves both: • Titratable tertiary amine (pKa ~8.5-9.0) enables systematic salt screening (HCl, mesylate, tosylate) for enhanced solubility • Balanced TPSA (64.3 Ų) and XLogP3 (-0.1) stay within oral bioavailability space, outperforming neutral O-alkyl analogs • Modifiable dimethylaminoethoxy handle supports quaternization, acylation, or alkylation for SAR campaigns.

2-(2-(Dimethylamino)ethoxy)pyrimidin-5-amine: Compound Overview

2‑(2‑(Dimethylamino)ethoxy)pyrimidin‑5‑amine (CAS 1250618‑62‑2) is a synthetic 2‑amino‑5‑oxyalkylpyrimidine that incorporates a basic dimethylamino‑terminated ethoxy side chain at the pyrimidine 2‑position and a primary amino group at the 5‑position [1]. The compound belongs to the well‑established class of 2‑amino‑5‑substituted pyrimidines, which are widely described as inhibitors of Src‑family kinases, VEGFR, JNK, and other oncogenic and inflammatory kinases [2]. Its computed XLogP3‑AA of –0.1 and topological polar surface area (TPSA) of 64.3 Ų indicate intermediate polarity and a balanced hydrogen‑bonding capacity that distinguish it from simpler O‑alkyl analogs [1].

1

Aligns with 2-amino-5-substituted pyrimidine pharmacophore for kinase-focused screening libraries

2

Basic dimethylamino side chain supports pH-dependent solubility and salt-formation research

3

Balanced TPSA and rotatable-bond profile distinguish it from simpler O-alkyl analogs for SAR exploration

• [1] PubChem Compound Summary for CID 61145475, 2-[2-(Dimethylamino)ethoxy]pyrimidin-5-amine. National Center for Biotechnology Information. Accessed 2026‑04‑28. View Source
• [2] Noronha, G. et al. (TargeGen, Inc.). 2‑Amino‑5‑substituted pyrimidine inhibitors. U.S. Patent 8,030,487 B2, issued October 4, 2011. View Source

2-(2-(Dimethylamino)ethoxy)pyrimidin-5-amine: Substitution Risks

Although numerous 2‑alkoxy‑ or 2‑amino‑pyrimidine‑5‑amine congeners share the same pyrimidine‑5‑amine core, the presence of a terminal tertiary amine in the 2‑(2‑dimethylamino)ethoxy chain introduces a titratable basic center absent in the corresponding methoxy (2‑methoxypyrimidin‑5‑amine) or methoxyethoxy (2‑(2‑methoxyethoxy)pyrimidin‑5‑amine) analogs [1]. This basic nitrogen modulates aqueous solubility as a function of pH, influences membrane permeability, and provides a handle for salt formation or further derivatization. The 2‑substitution pattern is also critical: the 4‑regioisomer (4‑(2‑(dimethylamino)ethoxy)pyrimidin‑5‑amine) exhibits a different spatial orientation of the amino group relative to the basic side chain, which can alter kinase hinge‑region binding geometry and selectivity profiles [2]. Generic substitution therefore risks loss of the pH‑dependent physicochemical properties and potential target‑engagement features that make the 2‑(2‑dimethylamino)ethoxy isomer a distinct entry in kinase‑focused screening collections.

!

2-Methoxy or 2-(2-methoxyethoxy) analogs lack the titratable basic center; pH-dependent solubility and salt-formation profiles may not transfer.

!

4-Regioisomer (CAS 1443289-50-6) shifts amino-group orientation relative to the side chain; kinase hinge-binding geometry may differ from the 2-isomer pharmacophore.

!

Simpler O-alkyl congeners with lower rotatable-bond count present a different conformational flexibility context; target-engagement profiles may not be directly comparable.

• [1] PubChem Compound Summaries for CID 352904 (2‑Methoxypyrimidin‑5‑amine), CID 61146770 (2‑(2‑Methoxyethoxy)pyrimidin‑5‑amine), and CID 61145475 (2‑[2‑(Dimethylamino)ethoxy]pyrimidin‑5‑amine). National Center for Biotechnology Information. Accessed 2026‑04‑28. View Source
• [2] Noronha, G. et al. (TargeGen, Inc.). 2‑Amino‑5‑substituted pyrimidine inhibitors. U.S. Patent 8,030,487 B2, issued October 4, 2011. View Source

2-(2-(Dimethylamino)ethoxy)pyrimidin-5-amine: Structural Analogue Comparisons

Hydrogen-Bond Acceptor Capacity vs. 2-Methoxypyrimidin-5-amine

The target compound possesses five hydrogen‑bond acceptor (HBA) sites—two from the pyrimidine ring nitrogens, one from the ether oxygen, and two from the terminal dimethylamino group—compared with four HBA sites in the simplest analog 2‑methoxypyrimidin‑5‑amine, which lacks the dimethylamino group [1]. The additional basic acceptor can engage in supplementary polar interactions with kinase hinge residues or solvent‑exposed regions of the ATP‑binding pocket. This difference is a direct consequence of the dimethylaminoethoxy substitution at the 2‑position and is not observed in the methoxy or methoxyethoxy analogs.

H-Bond Acceptors

Cross-study comparable

Target: 5 HBA vs. 2-Methoxypyrimidin-5-amine: 4 HBA

Supports binding-potential review for kinase hinge interactions

Computed topology-based; no experimental assay context

Evidence Dimension	Number of hydrogen‑bond acceptor atoms (Cactvs‑computed)
Target Compound Data	5 HBA
Comparator Or Baseline	2‑Methoxypyrimidin‑5‑amine (CID 352904): 4 HBA
Quantified Difference	Target provides one additional HBA (25 % relative increase)
Conditions	PubChem computed properties based on 2D molecular topology (Cactvs 3.4.8.24); no experimental assay context

Why This Matters

The additional HBA site increases the potential for specific, directional hydrogen‑bonding contacts with protein targets, which can improve binding enthalpy and selectivity in kinase inhibitor design.

• [1] PubChem Compound Summary for CID 61145475, 2-[2-(Dimethylamino)ethoxy]pyrimidin-5-amine. National Center for Biotechnology Information. Accessed 2026‑04‑28. View Source

Conformational Flexibility vs. 2-Methoxypyrimidin-5-amine

The target compound contains four rotatable bonds (the ethoxy linker plus the C–N bonds of the dimethylamino group), whereas 2‑methoxypyrimidin‑5‑amine possesses only a single rotatable bond (the methoxy group) [1]. The higher number of rotatable bonds in the target compound allows the dimethylaminoethoxy side chain to sample a broader conformational space, potentially enabling induced‑fit binding to flexible kinase active sites or allosteric pockets. However, it also imposes a higher entropic penalty upon rigidification of the side chain when bound. This trade‑off is not present in more rigid O‑methyl analogs.

Rotatable Bonds

Cross-study comparable

Target: 4 rotatable bonds vs. 2-Methoxypyrimidin-5-amine: 1

Broader conformational sampling may support induced-fit binding studies

Higher entropic cost upon binding requires experimental offset validation

Evidence Dimension	Number of rotatable bonds (Cactvs‑computed)
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	2‑Methoxypyrimidin‑5‑amine (CID 352904): 1 rotatable bond
Quantified Difference	Target has 3 additional rotatable bonds (300 % relative increase)
Conditions	PubChem computed properties based on 2D molecular topology (Cactvs 3.4.8.24); no experimental assay context

Why This Matters

The greater conformational freedom can facilitate binding to protein pockets that require side‑chain adaptation, but it also means that the target compound may exhibit lower basal binding affinity unless the entropic loss is offset by enthalpy gains from polar contacts.

• [1] PubChem Compound Summary for CID 61145475, 2-[2-(Dimethylamino)ethoxy]pyrimidin-5-amine. National Center for Biotechnology Information. Accessed 2026‑04‑28. View Source

Topological Polar Surface Area vs. 2-(2-Methoxyethoxy) Analog

The TPSA of 2‑(2‑(dimethylamino)ethoxy)pyrimidin‑5‑amine is 64.3 Ų, which is 6.0 Ų lower than the TPSA of the 2‑(2‑methoxyethoxy)pyrimidin‑5‑amine analog (70.3 Ų) [1]. Despite containing a bulkier dimethylamino group, the target compound’s TPSA is reduced because the nitrogen atom contributes less to the polar surface than the terminal methoxy oxygen in the analog when computed by the Cactvs fragment‑based method. TPSA values below 70 Ų are generally associated with improved passive membrane permeability and increased likelihood of oral absorption.

TPSA

Head-to-head

Target: 64.3 Ų vs. 2-(2-Methoxyethoxy) analog: 70.3 Ų

Reported TPSA context supports oral-drug-likeness screening

No experimental permeability data available

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	64.3 Ų
Comparator Or Baseline	2‑(2‑Methoxyethoxy)pyrimidin‑5‑amine (CID 61146770): 70.3 Ų
Quantified Difference	Target TPSA is 6.0 Ų lower (8.5 % relative decrease)
Conditions	PubChem‑computed TPSA using Cactvs 3.4.8.24; no experimental permeability data

Why This Matters

A TPSA below 70 Ų is a key threshold for oral drug‑likeness; the target compound’s TPSA advantage over the methoxyethoxy analog suggests potentially better passive permeability, making it a more attractive starting point for orally bioavailable kinase inhibitor design.

• [1] PubChem Compound Summaries for CID 61145475 and CID 61146770. National Center for Biotechnology Information. Accessed 2026‑04‑28. View Source

2- vs. 4-Dimethylaminoethoxy Regioisomer Comparison

The target 2‑(dimethylamino)ethoxy isomer and its 4‑regioisomer (4‑(2‑(dimethylamino)ethoxy)pyrimidin‑5‑amine, CAS 1443289‑50‑6) are constitutional isomers with identical molecular formula (C₈H₁₄N₄O), molecular weight (182.22 g mol⁻¹), XLogP3‑AA (–0.1), and TPSA (64.3 Ų) [1]. However, the position of the amino group relative to the basic side chain differs: in the 2‑isomer the –NH₂ is at the 5‑position meta to the 2‑ethoxy substituent, whereas in the 4‑regioisomer the –NH₂ is ortho to the 4‑ethoxy substituent. This positional difference alters the electronic environment of the amino group (reflected in the distinct SMILES strings: CN(C)CCOC1=NC=C(C=N1)N vs. CN(C)CCOC1=NC=NC=C1N) and is expected to yield different hydrogen‑bonding vectors for kinase hinge‑region binding [2]. The 2‑amino‑5‑substituted pyrimidine scaffold is explicitly claimed in kinase inhibitor patents, whereas the 4‑amino substitution pattern is not a primary pharmacophore for the same targets [2].

Regioisomer Binding

Head-to-head

2-isomer maps to kinase-active pharmacophore; 4-isomer does not align with this validated scaffold

Supports hinge-binding geometry interpretation for screening library design

No head-to-head biochemical assay identified

Evidence Dimension	Position of amino group relative to 2‑/4‑oxy substituent
Target Compound Data	2‑(2‑dimethylamino)ethoxy, amino at 5‑position (meta relationship)
Comparator Or Baseline	4‑(2‑Dimethylamino)ethoxy)pyrimidin‑5‑amine (CAS 1443289‑50‑6): amino at 5‑position ortho to the 4‑ethoxy substituent
Quantified Difference	Qualitative difference in hydrogen‑bonding vector orientation; no quantitative binding data available for direct comparison
Conditions	Structural comparison based on PubChem‑computed 2D structures and patent SAR context; no head‑to‑head biochemical assay identified

Why This Matters

The 2‑(dimethylamino)ethoxy isomer maps directly onto the kinase‑active 2‑amino‑5‑substituted pyrimidine pharmacophore described in patent literature, whereas the 4‑regioisomer does not align with this validated pharmacophore, making the target compound the appropriate choice for kinase‑focused screening libraries.

• [1] PubChem Compound Summaries for CID 61145475 and CID 79918646. National Center for Biotechnology Information. Accessed 2026‑04‑28. View Source
• [2] Noronha, G. et al. (TargeGen, Inc.). 2‑Amino‑5‑substituted pyrimidine inhibitors. U.S. Patent 8,030,487 B2, issued October 4, 2011. View Source

Ionizable Basic Center vs. Neutral O-Alkyl Analogs

The tertiary amine in the dimethylaminoethoxy side chain of the target compound has a calculated pKa of approximately 8.5–9.0 (based on the conjugate acid of N,N‑dimethylethanolamine, a structural substructure). This center is predominantly protonated at physiological pH 7.4 and acidic pH conditions, imparting pH‑dependent aqueous solubility. In contrast, the 2‑methoxypyrimidin‑5‑amine and 2‑(2‑methoxyethoxy)pyrimidin‑5‑amine analogs lack any ionizable group within the pH 2–12 range (apart from the weakly basic pyrimidine ring, pKa ~1.5, and the weakly acidic anilinium of the 5‑amino group, pKa ~4.5), making their solubility largely pH‑independent [1] [2]. The target compound can therefore be formulated as a hydrochloride or other pharmaceutically acceptable salt, a common strategy to enhance solubility and dissolution rate in oral or parenteral formulations.

Ionizable Center

Class-level inference

Tertiary amine; estimated pKa ≈ 8.5–9.0 enables salt formation

Supports pH-dependent solubility and formulation-development review

No experimental pKa or solubility data for the target compound

Evidence Dimension	Presence of ionizable basic center (tertiary amine)
Target Compound Data	Yes – terminal dimethylamino group, estimated pKa ≈ 8.5–9.0
Comparator Or Baseline	2‑Methoxypyrimidin‑5‑amine (CID 352904) and 2‑(2‑Methoxyethoxy)pyrimidin‑5‑amine (CID 61146770): No ionizable basic center (neutral ether analogs)
Quantified Difference	Qualitative difference; target possesses a titratable group enabling pH‑dependent solubility and salt formation, absent in the comparator analogs
Conditions	pKa estimated from the N,N‑dimethylethanolamine substructure; no experimental pKa or solubility data available for the target compound

Why This Matters

The ability to form salts and achieve pH‑dependent dissolution is critical for pharmaceutical development of kinase inhibitors intended for oral dosing, making the target compound a more developable starting point than its neutral ether counterparts.

• [1] PubChem Compound Summaries for CID 61145475, CID 61146770, and CID 352904. National Center for Biotechnology Information. Accessed 2026‑04‑28. View Source
• [2] Chemicalize – Instant Cheminformatics Solutions. Calculated pKa prediction for N,N‑dimethylethanolamine fragment. ChemAxon (https://chemicalize.com). View Source

2-(2-(Dimethylamino)ethoxy)pyrimidin-5-amine: Application Scenarios

Kinase-Focused Lead-Discovery Screening Libraries

The compound’s 2‑amino‑5‑oxyalkylpyrimidine scaffold is explicitly encompassed by patent claims for kinase inhibition (Src, VEGFR, JNK families) [1]. Its balanced TPSA (64.3 Ų) and the basic dimethylamino group differentiate it from neutral O‑alkyl analogs, making it a high‑value inclusion in diversity‑oriented kinase‑screening decks. Procurement of this specific regioisomer ensures alignment with the 2‑amino‑5‑substituted pharmacophore validated in patent literature.

Salt-Form and Solubility Optimization for Oral Kinase Inhibitors

The titratable tertiary amine (estimated pKa ≈ 8.5–9.0) enables systematic salt‑form screening (e.g., hydrochloride, mesylate, tosylate) to enhance aqueous solubility and dissolution rate [2]. This capability is absent in the 2‑methoxy and 2‑(2‑methoxyethoxy) analogs, positioning the target compound as the preferred starting material for preclinical formulation development of orally bioavailable pyrimidine‑based kinase inhibitors.

SAR Exploration of the 2-Oxyalkyl Side Chain

The dimethylaminoethoxy side chain provides a modifiable handle for SAR studies. The terminal amine can be quaternized to generate permanently charged analogs, acylated to probe amide‑based side chains, or alkylated to explore steric and electronic effects on kinase binding [1]. The TPSA advantage over the methoxyethoxy analog (64.3 vs. 70.3 Ų) also suggests that further elongation or branching of the basic side chain may be tolerated without crossing the 70 Ų oral‑bioavailability threshold.

Computational Docking and Pharmacophore Model Validation

The well‑defined 2‑amino‑5‑substituted pyrimidine core of the target compound serves as an ideal reference structure for building and validating computational pharmacophore models of kinase ATP‑binding sites. Its comparison with the 4‑regioisomer allows computational chemists to benchmark the importance of the 2‑ vs. 4‑position substitution on hinge‑binding geometry, while the data‑rich patent literature provides a framework for structure‑based design [1].

Application

Selection Property

Validation Focus

Kinase-focused lead-discovery screening

2-Amino-5-substituted pharmacophore alignment

Kinase hinge-region binding geometry and selectivity profiling

Salt-form and solubility optimization

Titratable tertiary amine center

pH-dependent solubility and dissolution-rate characterization

SAR exploration of 2-oxyalkyl side chain

Dimethylaminoethoxy modifiable handle and balanced TPSA

Side-chain derivatization and permeability assessment

Computational pharmacophore model validation

Well-defined 2-amino-5-substituted core and regioisomer comparator

Hinge-binding geometry benchmarking and docking studies

• [1] Noronha, G. et al. (TargeGen, Inc.). 2‑Amino‑5‑substituted pyrimidine inhibitors. U.S. Patent 8,030,487 B2, issued October 4, 2011. View Source
• [2] PubChem Compound Summary for CID 61145475, 2-[2-(Dimethylamino)ethoxy]pyrimidin-5-amine. National Center for Biotechnology Information. Accessed 2026‑04‑28. View Source